Cas no 2172319-30-9 (5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole
• CAS No: 2172319-30-9
• MF: C₉H₉ClN₄
• MW: 208.64755988121
• CID: 6508413
• PubChem ID: 165530509
• Update Time: 2025-05-21

5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole
• EN300-1282758
• 2172319-30-9
• 5-[(4-chloro-3-methylphenyl)methyl]-1H-1,2,3,4-tetrazole

• Inchi： 1S/C9H9ClN4/c1-6-4-7(2-3-8(6)10)5-9-11-13-14-12-9/h2-4H,5H2,1H3,(H,11,12,13,14)
• InChI Key： BTRMGUVMAWBSOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1N=NNN=1

Computed Properties

• Exact Mass: 208.0515740g/mol
• Monoisotopic Mass: 208.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5Ų

Additional information on 5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole

Introduction to 5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole (CAS No. 2172319-30-9)

5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole is a highly intriguing compound with significant potential in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2172319-30-9, has garnered attention due to its unique structural properties and its potential applications in the development of novel therapeutic agents. The molecular structure of this compound features a tetrazole ring attached to a phenyl group that is further substituted with a chlorine atom and a methyl group. This specific arrangement of functional groups makes it a promising candidate for further exploration in medicinal chemistry.

The tetrazole moiety is a heterocyclic compound that has been widely studied for its pharmacological properties. Tetrazoles are known for their ability to act as bioisosteres, replacing other functional groups in drug molecules to enhance their biological activity. In the case of 5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole, the presence of the tetrazole ring suggests that it may exhibit properties such as improved solubility, better metabolic stability, and enhanced binding affinity to biological targets. These characteristics are crucial for the development of effective pharmaceuticals.

Recent research in the field of medicinal chemistry has highlighted the importance of tetrazole derivatives in drug discovery. Studies have shown that compounds containing the tetrazole ring can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole may contribute to its unique pharmacological profile. For instance, the chlorine atom at the para position relative to the methyl group on the phenyl ring could influence electronic and steric properties, thereby affecting how the compound interacts with biological targets.

The phenyl ring in this compound is another key feature that warrants detailed examination. Phenyl derivatives are well-documented for their role in various pharmacological applications due to their ability to interact with multiple biological pathways. The chloro and methyl substituents on the phenyl ring in 5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole may enhance its binding affinity to specific enzymes or receptors involved in disease pathways. This could make it a valuable scaffold for designing drugs that target neurological disorders, cardiovascular diseases, or other conditions where precise molecular interactions are critical.

In terms of synthetic chemistry, 5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole presents an interesting challenge due to its complex structure. The synthesis of this compound would likely involve multi-step reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions or organometallic chemistry could be employed to construct the desired molecular framework efficiently. The development of robust synthetic methodologies would be essential for scaling up production and conducting further biological evaluations.

The potential applications of 5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its use in agrochemicals and material science due to its structural versatility. For example, derivatives of this compound could be designed to exhibit herbicidal or pesticidal properties by targeting specific enzymes or receptors in plants or pests. Additionally, its unique electronic properties might make it useful in the development of new materials with applications in electronics or catalysis.

The safety and environmental impact of 5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole must also be carefully considered during its development and application. While this compound does not fall under any hazardous or restricted categories as per current regulations, thorough toxicological studies are essential before it can be used in commercial products. Evaluating its toxicity profile through cell-based assays and animal models will provide valuable insights into its safety margins and potential side effects.

Future research directions for 5-(4-chloro-3-methylphenyl)methyl-1H-1,2,3,4-tetrazole should focus on expanding its chemical space through structural modifications and exploring new synthetic routes. By introducing different substituents or altering the core tetrazole scaffold while maintaining key functional groups like chlorine and methyl on the phenyl ring), researchers can generate libraries of analogs with enhanced biological activity or improved pharmacokinetic profiles. High-throughput screening techniques combined with computational modeling will accelerate this process by allowing rapid evaluation of large sets of compounds.

In conclusion,5-(4-chloro - 3 - methylphenyl )methyl - 1 H - 1 , 2 , 3 , 4 - tetrazole (CAS No.2172319 - 30 - 9) represents a fascinating subject for investigation in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications . Its combination o f a tetrazole ring with a substituted phenyl group offers opportunities fo r designing novel drug candidates targeting various diseases . Further exploration into its synthesis , pharmacology , an d potential industrial uses will undoubtedly contribute significantly t o scientific knowledge an d innovation i n medicine an d beyond .